
Triacetyl-ganciclovir CAS number and supplier
information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Triacetyl-ganciclovir

Cat. No.: B1682459 Get Quote

Triacetyl-ganciclovir: A Technical Guide for
Researchers
CAS Number: 86357-14-4

This technical guide provides an in-depth overview of Triacetyl-ganciclovir, a key intermediate

in the synthesis of the antiviral drug ganciclovir.[1][2][3] It is intended for researchers, scientists,

and drug development professionals, offering comprehensive information on its chemical

properties, synthesis, and the biological action of its parent compound.

Chemical and Physical Properties
Triacetyl-ganciclovir, also known as N-Acetyl-di-O-acetyl ganciclovir, is a derivative of

ganciclovir.[1] It is commonly used in toxicity studies and other analytical research related to

the commercial production of ganciclovir.[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1682459?utm_src=pdf-interest
https://www.benchchem.com/product/b1682459?utm_src=pdf-body
https://www.medkoo.com/products/17910
https://www.medchemexpress.com/triacetyl-ganciclovir.html
https://www.abmole.com/products/triacetyl-ganciclovir.html
https://www.benchchem.com/product/b1682459?utm_src=pdf-body
https://www.medkoo.com/products/17910
https://www.medkoo.com/products/17910
https://www.medchemexpress.com/triacetyl-ganciclovir.html
https://www.abmole.com/products/triacetyl-ganciclovir.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682459?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 86357-14-4 [1][2][4][5][6]

Molecular Formula C15H19N5O7 [2][5][7]

Molecular Weight 381.34 g/mol [2][5]

IUPAC Name

[2-[(2-acetamido-6-oxo-3H-

purin-9-yl)methoxy]-3-

acetyloxypropyl] acetate

[1]

Appearance White powder [8]

Purity ≥99% (typical) [8]

Storage Conditions

Short term (days to weeks): 0 -

4°C, dry and dark. Long term

(months to years): -20°C.

[1]

Supplier Information
A number of chemical suppliers offer Triacetyl-ganciclovir for research purposes. The

following table summarizes information from several suppliers. Please note that pricing and

availability are subject to change and should be confirmed with the respective supplier.
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Supplier Product Name Purity
Available
Quantities

MedchemExpress Triacetyl-ganciclovir >98% 5 g

MedKoo Biosciences Triacetyl-ganciclovir Not specified 1 g, 5 g, 10 g

AbMole BioScience

Triacetyl-ganciclovir

(Ganciclovir

Triacetate)

Not specified Not specified

Simson Pharma

Limited
Triacetyl Ganciclovir High quality Not specified

Bakul Pharma Ltd.

Triacetyl Ganciclovir

(Ganciclovir

Intermediate)

99% min Bulk

True Chem Enterprise

Triacetyl Ganciclovir

(Valganciclovir

Intermediate)

Industrial Grade/98% Not specified

Experimental Protocols: Synthesis of Triacetyl-
ganciclovir
Several methods for the chemical synthesis of Triacetyl-ganciclovir have been documented,

primarily in patent literature. These methods often involve the condensation of a guanine

derivative with a suitably protected acyclic side chain.

Method 1: From Monoacetylguanine and 1,3-dihalo-2-
(acetoxylmethoxy) propane
This method involves a two-step process:

Formation of dihalo-2-acetyl-ganciclovir: Monoacetylguanine is reacted with 1,3-dihalo-2-

(acetoxylmethoxy) propane in a solvent such as dimethylbenzene at a temperature of 100-

150°C in the presence of a catalyst like p-toluenesulfonic acid.[9]
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Formation of Triacetyl-ganciclovir: The resulting dihalo-2-acetyl-ganciclovir is then reacted

with an acetate salt in an organic solvent like DMF at 70-150°C.[9] The final product is

obtained after workup, which may involve filtration, solvent evaporation, and recrystallization

from a suitable solvent such as ethyl acetate.[9]

Method 2: From 2,9-diacetylguanine and 1,3-diacetoxy-2-
(acetoxymethoxy) propane
This process utilizes a microwave reactor to facilitate the condensation reaction.

Condensation: 2,9-diacetylguanine and 1,3-diacetoxy-2-(acetoxymethoxy) propane are

heated in a microwave reactor in the presence of a catalyst (e.g., boron trifluoride etherate)

and a solvent (e.g., N,N-dimethylformamide).[10]

Workup: After the reaction, the solvent is removed under reduced pressure, and the residue

is treated with ethyl acetate to induce crystallization. The crude product is then filtered and

dried.[10]

One-Pot Synthesis from Guanine
A more streamlined, one-pot synthesis has also been described:

Diacetylation of Guanine: Guanine is first treated with acetic anhydride in the presence of

iodine to form diacetyl guanine in situ.[11]

N-alkylation: This is followed by an in-situ N-alkylation reaction with 1,3-diacetoxy-2-

(acetoxymethoxy)propane (AMDP) using a solid acid catalyst (acidic Amberlite IR-120).[11]

Hydrolysis (to Ganciclovir): The resulting Triacetyl-ganciclovir intermediate is then

deacetylated to yield ganciclovir.[11]

Mechanism of Action of Ganciclovir
Triacetyl-ganciclovir is a prodrug that is converted to ganciclovir in the body. Ganciclovir is a

synthetic analog of 2'-deoxyguanosine and is a potent antiviral agent, particularly against

cytomegalovirus (CMV).[12] Its mechanism of action involves the inhibition of viral DNA

synthesis.[12]
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The activation of ganciclovir is a critical, multi-step process:

Initial Phosphorylation: In CMV-infected cells, a viral-encoded protein kinase, UL97,

phosphorylates ganciclovir to ganciclovir monophosphate.[12] This step is highly specific to

infected cells, which contributes to the drug's selective toxicity.[12]

Further Phosphorylation: Cellular kinases then further phosphorylate the monophosphate

form to ganciclovir diphosphate and subsequently to the active ganciclovir triphosphate.[12]

Inhibition of Viral DNA Polymerase: Ganciclovir triphosphate acts as a competitive inhibitor of

the viral DNA polymerase.[12] It is incorporated into the growing viral DNA chain, leading to

premature chain termination and halting viral replication.[12]

Visualizations
Ganciclovir Activation and Mechanism of Action

CMV-Infected Host Cell

Ganciclovir Ganciclovir
Monophosphate

Viral Kinase (UL97) Ganciclovir
Diphosphate

Cellular Kinases Ganciclovir
Triphosphate
(Active Form)

Cellular Kinases

Viral DNA
Polymerase

Competitive
Inhibition

Viral DNA
ReplicationIncorporation

dGTP
(natural substrate)

Viral DNA
Chain Termination

Click to download full resolution via product page

Caption: Ganciclovir's activation pathway and mechanism of action.

General Synthesis Workflow for Triacetyl-ganciclovir
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Synthesis of Triacetyl-ganciclovir
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Caption: A generalized workflow for the synthesis of Triacetyl-ganciclovir.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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